Cas no 920891-92-5 (1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine)
1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine
- 1-(naphthalen-2-ylsulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine
- 1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine
- Z105184002
- F5251-0012
- 1-naphthalen-2-ylsulfonyl-4-[(1-phenyltetrazol-5-yl)methyl]piperazine
- AKOS024502983
- 920891-92-5
-
- Inchi: 1S/C22H22N6O2S/c29-31(30,21-11-10-18-6-4-5-7-19(18)16-21)27-14-12-26(13-15-27)17-22-23-24-25-28(22)20-8-2-1-3-9-20/h1-11,16H,12-15,17H2
- InChI Key: UNQQUDGBBDUXLT-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=CC=CC=2C=1)(N1CCN(CC2=NN=NN2C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 434.15249514g/mol
- Monoisotopic Mass: 434.15249514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 92.6Ų
1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5251-0012-2μmol |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-5μmol |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-10μmol |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-20μmol |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-1mg |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-2mg |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-3mg |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-4mg |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-5mg |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0012-10mg |
1-(naphthalene-2-sulfonyl)-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine |
920891-92-5 | 10mg |
$79.0 | 2023-09-10 |
1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine
Recent Advances in the Study of 1-(Naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine (CAS: 920891-92-5)
The compound 1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine (CAS: 920891-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the role of this compound as a potent modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for the NLRP3 inflammasome, with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent. The compound's naphthalene-sulfonyl and tetrazole moieties were found to be critical for binding to the target protein, as revealed by X-ray crystallography studies.
In terms of synthetic methodology, a breakthrough was achieved in 2024 with the development of a one-pot, three-component reaction that significantly improved the yield (from 42% to 78%) of 920891-92-5. This new approach, published in Organic Letters, utilizes copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) followed by sulfonylation, offering a more efficient route for large-scale production. The process also demonstrated excellent regioselectivity, which had been a challenge in previous synthetic attempts.
Pharmacokinetic studies conducted in rodent models have shown promising results regarding the compound's bioavailability. When administered orally at 10 mg/kg, the compound achieved a plasma concentration of 1.2 μg/mL after 2 hours, with a half-life of approximately 4.5 hours. These findings, reported in the European Journal of Pharmaceutical Sciences, suggest adequate absorption and stability for further drug development.
Recent computational studies have provided deeper insights into the structure-activity relationship (SAR) of this compound. Molecular dynamics simulations revealed that the tetrazole ring forms stable hydrogen bonds with key residues in the target protein's binding pocket, while the naphthalene ring participates in π-π stacking interactions. These findings, published in Journal of Chemical Information and Modeling, offer valuable guidance for future structural optimization.
Despite these advances, challenges remain in the development of 920891-92-5 as a therapeutic agent. A 2024 toxicity study identified potential hepatotoxicity at higher doses (≥50 mg/kg), highlighting the need for further structural modifications. Current research efforts are focusing on developing analogs with improved safety profiles while maintaining the compound's potent biological activity.
In conclusion, 1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine represents a promising scaffold for the development of novel therapeutic agents, particularly in the field of inflammation and immune modulation. The recent advances in its synthesis, biological evaluation, and mechanistic understanding provide a solid foundation for future research and potential clinical translation.
920891-92-5 (1-(naphthalene-2-sulfonyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)